2-Chloro-5-[(2,4,6-trimethylphenyl)sulfamoyl]benzoic acid

• IUPAC Name: 2-chloro-5-[(2,4,6-trimethylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C16H16ClNO4S/c1-9-6-10(2)15(11(3)7-9)18-23(21,22)12-4-5-14(17)13(8-12)16(19)20/h4-8,18H,1-3H3,(H,19,20)
• InChI Key: FYRWXOGSDMPTIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)O)C
• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol

Description

2-Chloro-5-[(2,4,6-trimethylphenyl)sulfamoyl]benzoic acid, also known as Tolfenamic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is used for the treatment of pain, inflammation, and fever. It belongs to the family of fenamate drugs and is structurally related to mefenamic acid and flufenamic acid. Tolfenamic acid has been shown to have potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory conditions.

Safety and Hazards

The safety data sheet for a similar compound, “2-Chloro-5-(trifluoromethyl)benzoic acid”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Mechanism of Action

Mode of Action

It is known that benzylic compounds can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound and its targets, potentially influencing biological processes.

Biochemical Pathways

Benzylic compounds are known to participate in various biochemical reactions, which can influence multiple pathways and their downstream effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Chloro-5-[(2,4,6-trimethylphenyl)sulfamoyl]benzoic acid . These factors can include the pH and temperature of the environment, the presence of other molecules, and the specific conditions of the biological system in which the compound is acting.